2,6-Diethylaniline
2,6-Diethylaniline
The 2,6-diethylaniline complexes with iodine, as a sigma-acceptor, were studied spectrophotometrically in chloroform, dichloromethane and carbontetrachloride solutions.
2, 6-Diethylaniline, also known as DEA or 2, 6-diethyl-benzamine, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. 2, 6-Diethylaniline exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 6-diethylaniline is primarily located in the membrane (predicted from logP). 2, 6-Diethylaniline is a potentially toxic compound.
2, 6-Diethylaniline, also known as DEA or 2, 6-diethyl-benzamine, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. 2, 6-Diethylaniline exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 6-diethylaniline is primarily located in the membrane (predicted from logP). 2, 6-Diethylaniline is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
579-66-8
VCID:
VC21207886
InChI:
InChI=1S/C10H15N/c1-3-8-6-5-7-9(4-2)10(8)11/h5-7H,3-4,11H2,1-2H3
SMILES:
CCC1=C(C(=CC=C1)CC)N
Molecular Formula:
C10H15N
Molecular Weight:
149.23 g/mol
2,6-Diethylaniline
CAS No.: 579-66-8
Cat. No.: VC21207886
Molecular Formula: C10H15N
Molecular Weight: 149.23 g/mol
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Specification
| Description | The 2,6-diethylaniline complexes with iodine, as a sigma-acceptor, were studied spectrophotometrically in chloroform, dichloromethane and carbontetrachloride solutions. 2, 6-Diethylaniline, also known as DEA or 2, 6-diethyl-benzamine, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. 2, 6-Diethylaniline exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 6-diethylaniline is primarily located in the membrane (predicted from logP). 2, 6-Diethylaniline is a potentially toxic compound. |
|---|---|
| CAS No. | 579-66-8 |
| Molecular Formula | C10H15N |
| Molecular Weight | 149.23 g/mol |
| IUPAC Name | 2,6-diethylaniline |
| Standard InChI | InChI=1S/C10H15N/c1-3-8-6-5-7-9(4-2)10(8)11/h5-7H,3-4,11H2,1-2H3 |
| Standard InChI Key | FOYHNROGBXVLLX-UHFFFAOYSA-N |
| SMILES | CCC1=C(C(=CC=C1)CC)N |
| Canonical SMILES | CCC1=C(C(=CC=C1)CC)N |
| Boiling Point | 235.5 °C |
| Colorform | Yellow liquid |
| Melting Point | 3.5 °C 3-4°C |
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